Cas no 1172909-76-0 (3-(5-chloro-2-methoxyphenyl)-1-2-(4-fluorophenoxy)ethylurea)

• Product Name: 3-(5-chloro-2-methoxyphenyl)-1-2-(4-fluorophenoxy)ethylurea
• CAS No: 1172909-76-0
• MF: C₁₆H₁₆ClFN₂O₃
• MW: 338.761246681213
• CID: 6160307
• PubChem ID: 44054614
• Update Time: 2025-06-11

3-(5-chloro-2-methoxyphenyl)-1-2-(4-fluorophenoxy)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)-1-2-(4-fluorophenoxy)ethylurea
• 1172909-76-0
• 1-(5-chloro-2-methoxyphenyl)-3-(2-(4-fluorophenoxy)ethyl)urea
• 1-(5-chloro-2-methoxyphenyl)-3-[2-(4-fluorophenoxy)ethyl]urea
• VU0646149-1
• AKOS024512109
• 3-(5-chloro-2-methoxyphenyl)-1-[2-(4-fluorophenoxy)ethyl]urea
• F5526-0752

• Inchi： 1S/C16H16ClFN2O3/c1-22-15-7-2-11(17)10-14(15)20-16(21)19-8-9-23-13-5-3-12(18)4-6-13/h2-7,10H,8-9H2,1H3,(H2,19,20,21)
• InChI Key： FWEZLTUXJDKNRB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NCCOC1C=CC(=CC=1)F)=O)OC

Computed Properties

• Exact Mass: 338.083
• Monoisotopic Mass: 338.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6A^2
• XLogP3: 3.3

Additional information on 3-(5-chloro-2-methoxyphenyl)-1-2-(4-fluorophenoxy)ethylurea

Comprehensive Overview of 3-(5-chloro-2-methoxyphenyl)-1-2-(4-fluorophenoxy)ethylurea (CAS No. 1172909-76-0)

The compound 3-(5-chloro-2-methoxyphenyl)-1-2-(4-fluorophenoxy)ethylurea (CAS No. 1172909-76-0) is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-methoxyphenyl moiety and a fluorophenoxyethyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for small-molecule therapeutics and agrochemical intermediates has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s structure-activity relationship (SAR) has been a focal point for optimizing its bioactivity. Notably, its chloro and fluoro substituents enhance its binding affinity to specific biological targets, a feature often explored in drug design and crop protection formulations.

From a synthetic chemistry perspective, 3-(5-chloro-2-methoxyphenyl)-1-2-(4-fluorophenoxy)ethylurea is typically prepared via multi-step organic reactions, including urea coupling and etherification. Its purity and stability are critical for reproducibility in research, prompting discussions about analytical method validation and quality control protocols. Laboratories often employ HPLC and LC-MS to characterize this compound, addressing common queries about its spectral data and solubility.

The compound’s potential applications extend to neurodegenerative disease research, where urea derivatives are investigated for their neuroprotective properties. This aligns with growing public interest in Alzheimer’s and Parkinson’s treatments, making it a relevant topic for scientific and lay audiences alike. Additionally, its fluorophenoxy group has been linked to studies on metabolic disorders, another hot-button issue in healthcare.

Environmental considerations also play a role in the discourse around 1172909-76-0. As sustainability becomes a priority, researchers evaluate its biodegradability and ecotoxicology profile. This ties into broader conversations about green chemistry and the development of eco-friendly agrochemicals, frequently searched topics in academic and industrial circles.

In summary, 3-(5-chloro-2-methoxyphenyl)-1-2-(4-fluorophenoxy)ethylurea represents a versatile scaffold with multifaceted applications. Its study bridges gaps between medicinal chemistry, material science, and environmental health, offering rich avenues for future innovation. By addressing both technical nuances and societal relevance, this overview underscores the compound’s significance in contemporary scientific endeavors.